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Compound of Interest

Compound Name: L 152804

Cat. No.: B1673691 Get Quote

Introduction

L-152804 is a potent and selective non-peptide antagonist of the neuropeptide Y (NPY) Y5

receptor, with a Kᵢ value of 26 nM for the human Y5 receptor.[1] It demonstrates over 300-fold

selectivity against other NPY receptor subtypes (Y1, Y2, Y4). Due to its role in modulating food

intake and energy expenditure, L-152804 is frequently used in preclinical in vivo studies,

particularly in models of obesity and alcohol self-administration.[1] A critical challenge for its

use is its poor aqueous solubility, which necessitates a specific formulation approach to ensure

adequate bioavailability for oral or parenteral administration. This document provides a detailed

protocol for the dissolution of L-152804 for research purposes.

Physicochemical Properties

A summary of the key physicochemical properties of L-152804 is presented below. This data is

essential for understanding its solubility characteristics and informing the formulation strategy.
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Property Value Reference

Chemical Name

5,5-Dimethyl-2-(2,3,4,9-

tetrahydro-3,3-dimethyl-1oxo-

1H-xanthen-9-yl)-1,3-

cyclohexanedione

Molecular Formula C₂₃H₂₆O₄

Molecular Weight 366.46 g/mol

CAS Number 6508-43-6

Appearance White to light yellow solid [2]

Purity ≥98%

Solubility Soluble to 100 mM in DMSO

Storage

Desiccate at +4°C (solid) or

-20°C for up to 3 years

(powder)

[3]

Recommended Protocol for In Vivo Formulation
The following protocol describes the preparation of a standard vehicle for L-152804, suitable

for oral gavage or other routes of administration in animal models. This formulation utilizes a

co-solvent system to achieve a clear and stable solution.[3]

Materials and Equipment:

L-152804 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Polyethylene glycol 300 (PEG300)

Tween® 80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)
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Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated pipettes

Vortex mixer

Sonicator (water bath)

Analytical balance

Vehicle Composition:

A widely used and effective vehicle for L-152804 consists of:

10% DMSO

40% PEG300

5% Tween® 80

45% Saline

This vehicle can dissolve L-152804 up to a concentration of 4 mg/mL (10.92 mM).[3]

Step-by-Step Dissolution Procedure:

Calculate Required Amounts: Determine the total volume of dosing solution needed and the

desired final concentration of L-152804. Calculate the mass of L-152804 and the volume of

each vehicle component required.

Example for 10 mL of a 4 mg/mL solution:

L-152804: 40 mg

DMSO: 1 mL

PEG300: 4 mL

Tween® 80: 0.5 mL
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Saline: 4.5 mL

Weigh L-152804: Accurately weigh the calculated mass of L-152804 powder and place it into

a sterile conical tube.

Sequential Addition of Solvents: This is a critical step. Add the solvents in the specified order

to ensure complete dissolution. a. Add DMSO: Pipette the required volume of DMSO into the

tube containing the L-152804 powder. b. Vortex/Sonicate: Vortex the mixture vigorously. If

the solid does not fully dissolve, sonicate the solution in a water bath for 5-10 minutes until

the solution is clear.[3] c. Add PEG300: Add the calculated volume of PEG300 to the DMSO

solution. Vortex thoroughly until the solution is homogeneous. d. Add Tween® 80: Add the

required volume of Tween® 80. Vortex again to ensure complete mixing. e. Add Saline:

Finally, add the sterile saline to reach the final desired volume. Vortex one last time.

Final Inspection: Inspect the solution to ensure it is clear and free of any precipitate. If

precipitation occurs, gentle warming and/or further sonication may be required.

Storage: The prepared solution should be stored appropriately. For short-term storage, 4°C

is recommended. For longer-term storage, aliquoting and freezing at -20°C or -80°C is

advisable, though stability should be verified.[3]

Visualized Workflows
The following diagrams illustrate the decision-making process for vehicle selection and the

experimental workflow for preparing the L-152804 dosing solution.
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Decision Pathway for Vehicle Selection

Start: Formulate L-152804
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(e.g., Saline, PBS)

 No 

Select Co-Solvent
Formulation Strategy

 Yes 

Final Dosing Solution

Recommended Vehicle:
10% DMSO

40% PEG300
5% Tween 80
45% Saline

Click to download full resolution via product page

Caption: A flowchart for selecting a suitable vehicle for L-152804.
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Experimental Workflow for L-152804 Dissolution

Preparation Phase

Dissolution Phase (Sequential Addition)

Finalization

1. Calculate required mass of
L-152804 and solvent volumes

2. Weigh L-152804 powder
into a sterile tube

3. Add DMSO
Vortex/Sonicate until clear

4. Add PEG300
Vortex to mix

5. Add Tween® 80
Vortex to mix

6. Add Saline
Vortex to final volume

7. Inspect for clarity
and absence of precipitate

Solution Ready for Dosing

 Clear 

Troubleshoot:
Gently warm / sonicate more

 Precipitate 
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Caption: A step-by-step workflow for the dissolution of L-152804.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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